2,6-dimethoxy-4-{[2-(4-methylphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl acetate

• IUPAC Name: [2,6-dimethoxy-4-[(E)-[2-(4-methylphenyl)-5-oxo-1,3-oxazol-4-ylidene]methyl]phenyl] acetate
• InChI: InChI=1S/C21H19NO6/c1-12-5-7-15(8-6-12)20-22-16(21(24)28-20)9-14-10-17(25-3)19(27-13(2)23)18(11-14)26-4/h5-11H,1-4H3/b16-9+
• InChI Key: BEGLSBFDATYCOQ-CXUHLZMHSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CC3=CC(=C(C(=C3)OC)OC(=O)C)OC)C(=O)O2
• Isomeric SMILES: CC1=CC=C(C=C1)C2=N/C(=C/C3=CC(=C(C(=C3)OC)OC(=O)C)OC)/C(=O)O2
• Molecular Formula: C21H19NO6
• Molecular Weight: 381.4 g/mol

Description

2,6-dimethoxy-4-{[2-(4-methylphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl acetate is a useful research compound. Its molecular formula is C21H19NO6 and its molecular weight is 381.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 381.12123733 g/mol and the complexity rating of the compound is 635. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

The chemical compound has been the subject of research focusing on its synthesis and structural properties. Studies have explored the synthesis of related compounds using various methods, including one-pot strategies and cyclocondensation reactions. For instance, research on similar triazoles and oxazoles has provided insights into their crystal structures, stabilizing interactions, and theoretical analyses using Density Functional Theory (DFT) (Ahmed et al., 2016). These investigations shed light on the molecular electrostatic potential and frontier molecular orbitals, offering a deeper understanding of the stability and reactivity of such compounds.

Medicinal Chemistry and Bioactivity

In the realm of medicinal chemistry, derivatives of the compound have been synthesized and evaluated for their potential biological activities. For example, a series of iminothiazolidin-4-one acetate derivatives, which share structural similarities with the compound of interest, have been studied for their inhibitory effects on enzymes like aldose reductase (Ali et al., 2012). These enzymes are significant in the context of diabetic complications, suggesting the potential of such compounds in the development of new therapeutic agents.

Material Science and Catalysis

The compound and its analogs have also been investigated in material science and catalysis. Research has delved into the synthesis of complexes involving similar structural motifs and their applications in catalyzing carbon-carbon bond formation (Fossey & Richards, 2004). These studies contribute to the development of new catalysts with improved efficiency and selectivity for chemical reactions, which is crucial in the synthesis of complex organic molecules.

Antioxidant Properties

Another area of interest is the investigation of antioxidant properties associated with similar phenolic compounds. Research on 2,6-dimethoxyphenol, for instance, has explored its potential as an antioxidant through enzymatic modification, leading to the production of compounds with enhanced antioxidant capacity (Adelakun et al., 2012). These findings highlight the possibility of utilizing such compounds in applications requiring antioxidant properties, such as in the stabilization of food products or in pharmaceutical formulations.